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Compound of Interest

Compound Name: Cyclododecanone

Cat. No.: B146445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for

cyclododecanone. The information is compiled from various safety data sheets and

toxicological databases to ensure a thorough understanding of the potential hazards and safe

laboratory practices associated with this compound.

Chemical and Physical Properties
Cyclododecanone is a cyclic ketone that is a white, crystalline solid at room temperature with

a camphor-like odor.[1] It is used in organic synthesis and as an intermediate in the production

of various polymers and fragrances.[1][2]
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Property Value Source(s)

Chemical Formula C₁₂H₂₂O [3]

Molecular Weight 182.31 g/mol [4]

CAS Number 830-13-7 [5]

Appearance
White solid / Colorless to white

adhering crystals
[2][5]

Melting Point 59 - 61 °C (138.2 - 141.8 °F) [4]

Boiling Point 277 °C (530.6 °F) [4]

Flash Point 118 °C (244.4 °F) [4]

Autoignition Temperature 280 °C (536 °F) [5]

Water Solubility Insoluble [4]

Hazard Identification and GHS Classification
Cyclododecanone is classified as hazardous to the aquatic environment. While it is not

classified for acute oral toxicity, it may be harmful if swallowed.[4] The toxicological properties

have not been fully investigated, and it may cause eye, skin, and respiratory tract irritation.[5]

Hazard Class Category Hazard Statement

Acute Aquatic Toxicity Category 2 H401: Toxic to aquatic life

Chronic Aquatic Toxicity Category 2
H411: Toxic to aquatic life with

long lasting effects

Acute Oral Toxicity
Category 5 (Not classified

under GHS)

H303: May be harmful if

swallowed

GHS Pictogram:
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H411: Toxic to aquatic life with long lasting effects

H303: May be harmful if swallowed
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Caption: GHS Hazard Classification for Cyclododecanone.

Toxicological Data
The available toxicological data for cyclododecanone is limited. The primary reported value is

for acute oral toxicity in rats.

Test Species Route Value Source(s)

LD50 Rat Oral > 2500 mg/kg [4]

LC50 Rat Inhalation > 25,000 mg/m³ [6]

Experimental Protocols
Detailed experimental protocols for the toxicological testing of cyclododecanone are not

readily available in the public domain. However, the cited toxicity data likely follows

standardized guidelines from the Organisation for Economic Co-operation and Development

(OECD).

General Protocol for Acute Oral Toxicity (based on OECD Guideline 423):

The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of

animals at each step. The substance is administered orally to a group of fasted animals at one
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of the defined dose levels. The absence or presence of mortality in the first group determines

the dose for the next group. This continues until the criteria for classification are met.

Start: Select Initial Dose

Administer Dose to 3 Animals

Observe for 14 Days (Mortality & Clinical Signs)

Mortality Outcome?

Stop: Classify as Low Toxicity

 No/Low Mortality

Stop: Classify as High Toxicity

 High Mortality

Select Lower Dose

 Intermediate Mortality

Select Higher Dose

 No/Low Mortality
(at lower dose)

Click to download full resolution via product page

Caption: General workflow for OECD Guideline 423 (Acute Oral Toxicity).

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure safety in the

laboratory.

Handling:

Handle in a well-ventilated place.[3]
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Wear suitable protective clothing, including gloves and safety goggles.[3]

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container.[5]

Store in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as oxidizing agents.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling

cyclododecanone.

Recommended Personal Protective Equipment

Eye/Face Protection

Tightly fitting safety goggles with side-shields (EN 166 or NIOSH approved)

Skin Protection

Fire/flame resistant and impervious clothing. Chemical-resistant gloves (inspected before use).

Respiratory Protection

Full-face respirator if exposure limits are exceeded or irritation is experienced.

Handling Cyclododecanone

Click to download full resolution via product page

Caption: Personal Protective Equipment for handling Cyclododecanone.

First-Aid Measures
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In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[3]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

[3]

Eye Contact
Rinse with pure water for at

least 15 minutes.
[3]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person.

[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Specific Hazards: No specific hazards arising from the chemical are reported.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures
Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Use

personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[3]
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Methods for Cleaning Up: Collect and arrange for disposal. Keep in suitable, closed

containers for disposal. Use spark-proof tools and explosion-proof equipment.[3]

This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the specific Safety Data Sheet (SDS) provided by your supplier

for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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